Cas no 149485-35-8 (Thiourea,N-(2-phenylethyl)-N'-1H-pyrazol-3-yl-)

• Product Name: Thiourea,N-(2-phenylethyl)-N'-1H-pyrazol-3-yl-
• CAS No: 149485-35-8
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 194073
• PubChem ID: 3001115
• Update Time: 2025-04-19

Thiourea,N-(2-phenylethyl)-N'-1H-pyrazol-3-yl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-phenylethyl)-N'-1H-pyrazol-3-yl-
• 1-(2-phenylethyl)-3-(1H-pyrazol-5-yl)thiourea
• 1-phenethyl-3-(1H-pyrazol-5-yl)thiourea
• AC1MHDKY
• CHEMBL358055
• PETT Analog 47
• PETT Pyrazol deriv.
• SCHEMBL6957743
• 1-phenethyl-3-(1H-pyrazol-3-yl)thiourea
• DTXSID10164288
• BDBM1880
• Thiourea, N-(2-phenylethyl)-N'-1H-pyrazol-3-yl-
• N-(2-Phenethyl)-N -(3-pyrazolyl)thiourea
• 1-(2-phenylethyl)-3-1H-pyrazol-3-ylthiourea
• 149485-35-8

• Inchi： 1S/C12H14N4S/c17-12(15-11-7-9-14-16-11)13-8-6-10-4-2-1-3-5-10/h1-5,7,9H,6,8H2,(H3,13,14,15,16,17)
• InChI Key： FALZBFJJLJKVDL-UHFFFAOYSA-N
• SMILES： S=C(NC1=CC=NN1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.09412
• Monoisotopic Mass: 246.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 452.2°Cat760mmHg
• Flash Point: 227.3°C
• Refractive Index: 1.704
• PSA: 52.74